N-(thiophen-2-yl(thiophen-3-yl)methyl)-1-naphthamide

• IUPAC Name: N-[thiophen-2-yl(thiophen-3-yl)methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H15NOS2/c22-20(17-8-3-6-14-5-1-2-7-16(14)17)21-19(15-10-12-23-13-15)18-9-4-11-24-18/h1-13,19H,(H,21,22)
• InChI Key: QLVRBKNBBMICNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(C3=CSC=C3)C4=CC=CS4
• Molecular Formula: C20H15NOS2
• Molecular Weight: 349.5 g/mol

Description

Thiophene-based analogs are of interest to many scientists as they are potential biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized using various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, a novel alkyne 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene was synthesized, and it was tested for Sonogashira coupling reaction with different iodoaryl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiophene-based compounds can vary widely. For example, methyl 2-(thiophen-3-yl)propanoate is a liquid at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Thiophenes and their derivatives have been extensively studied for their therapeutic potential. . The compound you mentioned could serve as a starting point for developing novel pharmaceutical agents.

Safety and Hazards

The safety and hazards associated with thiophene-based compounds can vary widely depending on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions in the field of thiophene-based compounds are promising. These compounds have a broad range of different applications in polymers, dyes, and liquid crystals. They also have significant potential in the discovery and development of new drug and material candidates due to their interesting properties.

Mechanism of Action

Target of Action

Thiophene-based analogs have been reported to exhibit a variety of biological effects . They have been used in the synthesis of anticancer agents and anti-atherosclerotic agents , suggesting potential targets could be related to these pathways.

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to changes in cellular processes . For instance, some thiophene derivatives have been shown to inhibit kinases , which are key enzymes in signal transduction pathways.

Biochemical Pathways

Given the broad range of biological activities associated with thiophene derivatives , it is likely that multiple pathways are impacted. These could include pathways related to inflammation, cancer, and atherosclerosis .

Pharmacokinetics

Thiophene derivatives are generally soluble in most organic solvents , which could influence their absorption and distribution

Result of Action

Thiophene derivatives have been associated with a variety of pharmacological properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects . The specific effects would depend on the compound’s targets and mode of action.